Cas no 2208-25-5 (4,6-Difluoro-2H-benzod1,2,3triazole)
4,6-Difluoro-2H-benzod1,2,3triazole is a fluorinated benzotriazole derivative characterized by its unique molecular structure, which incorporates two fluorine atoms at the 4 and 6 positions. This compound is of interest in pharmaceutical and agrochemical research due to its potential as a versatile intermediate in the synthesis of bioactive molecules. The fluorine substituents enhance its electron-withdrawing properties, improving stability and reactivity in cross-coupling reactions. Its benzotriazole core offers functional flexibility, enabling applications in heterocyclic chemistry and material science. The compound’s high purity and well-defined structure make it suitable for precision synthesis and mechanistic studies.
2208-25-5 structure
Product Name:4,6-Difluoro-2H-benzod1,2,3triazole
CAS No:2208-25-5
MF:C6H3F2N3
MW:155.104927301407
CID:289496
PubChem ID:240521
Update Time:2025-10-19
4,6-Difluoro-2H-benzod1,2,3triazole Chemical and Physical Properties
Names and Identifiers
-
- 4,6-Difluoro-2H-benzo[d][1,2,3]triazole
- 1H-Benzotriazole,5,7-difluoro-
- 4,6-difluoro-2H-benzotriazole
- SCHEMBL17968325
- DTXSID40286644
- 1H-Benzotriazole, 4,6-difluoro-
- 2208-25-5
- SCHEMBL17697393
- 1H-Benzotriazole,4,6-difluoro-
- NSC46789
- AKOS006332710
- MFCD16295089
- SCHEMBL103218
- CS-0162740
- BS-15979
- 2147718-46-3
- 5,7-difluoro-1h-benzo[d][1,2,3]triazole
- 4, 6-difluoro-2H-benzotriazole
- NSC 46789
- NSC-46789
- 4,6-Difluoro-1H-benzo[d][1,2,3]triazole
- E76141
- 5,7-Difluoro-1H-benzotriazole
- DB-348947
- 4,6-Difluoro-2H-benzo[d]1,2,3triazole
- 4,6-Difluoro-2H-benzod1,2,3triazole
-
- MDL： MFCD16295089
- Inchi： 1S/C6H3F2N3/c7-3-1-4(8)6-5(2-3)9-11-10-6/h1-2H,(H,9,10,11)
- InChI Key： WWDQELZQQFCUOG-UHFFFAOYSA-N
- SMILES： FC1=CC(=CC2C1=NNN=2)F
Computed Properties
- Exact Mass: 155.03000
- Monoisotopic Mass: 155.03
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 155
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 41.6A^2
- XLogP3: 1.2
Experimental Properties
- Density: 1.603
- Boiling Point: 274.2°Cat760mmHg
- Flash Point: 119.6°C
- Refractive Index: 1.636
- PSA: 41.57000
- LogP: 1.23610
4,6-Difluoro-2H-benzod1,2,3triazole Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4,6-Difluoro-2H-benzod1,2,3triazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D445893-100mg |
4,6-Difluoro-2H-benzo[d][1,2,3]triazole |
2208-25-5 | 100mg |
$64.00 | 2023-05-18 | ||
| TRC | D445893-250mg |
4,6-Difluoro-2H-benzo[d][1,2,3]triazole |
2208-25-5 | 250mg |
$69.00 | 2023-05-18 | ||
| TRC | D445893-500mg |
4,6-Difluoro-2H-benzo[d][1,2,3]triazole |
2208-25-5 | 500mg |
$98.00 | 2023-05-18 | ||
| TRC | D445893-1g |
4,6-Difluoro-2H-benzo[d][1,2,3]triazole |
2208-25-5 | 1g |
$144.00 | 2023-05-18 | ||
| Alichem | A019095514-5g |
4,6-Difluoro-2H-benzo[d][1,2,3]triazole |
2208-25-5 | 95% | 5g |
$261.12 | 2023-09-02 | |
| Alichem | A019095514-10g |
4,6-Difluoro-2H-benzo[d][1,2,3]triazole |
2208-25-5 | 95% | 10g |
$399.84 | 2023-09-02 | |
| Apollo Scientific | PC901968-1g |
4,6-Difluoro-2H-benzo[d][1,2,3]triazole |
2208-25-5 | 98% | 1g |
£150.00 | 2024-05-25 | |
| Apollo Scientific | PC901968-5g |
4,6-Difluoro-2H-benzo[d][1,2,3]triazole |
2208-25-5 | 98% | 5g |
£445.00 | 2024-05-25 | |
| Chemenu | CM152854-5g |
4,6-Difluoro-2H-benzo[d][1,2,3]triazole |
2208-25-5 | 95% | 5g |
$297 | 2023-03-07 | |
| Chemenu | CM152854-10g |
4,6-Difluoro-2H-benzo[d][1,2,3]triazole |
2208-25-5 | 95% | 10g |
$454 | 2023-03-07 |
4,6-Difluoro-2H-benzod1,2,3triazole Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
2208-25-5 (4,6-Difluoro-2H-benzod1,2,3triazole) Related Products
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